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Compound of Interest

Compound Name: Jak-IN-3

Cat. No.: B10854354

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential safety and
logistical information for the proper disposal of Jak-IN-3, a potent JAK inhibitor. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance.

While a specific Safety Data Sheet (SDS) for Jak-IN-3 (CAS No. 1400876-94-9) is not readily
available in public domains, this document synthesizes general best practices for the disposal
of potent kinase inhibitors and similar chemical reagents, drawing from available safety data for
analogous compounds.

Key Safety and Handling Information

Proper personal protective equipment (PPE) is the first line of defense when handling Jak-IN-3.
This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All
handling of the solid compound or its solutions should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

Summary of Quantitative Data

The following table summarizes key quantitative data relevant to the safe handling and
disposal of Jak-IN-3 and similar kinase inhibitors. This information is aggregated from various
supplier and safety data resources.
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Parameter Valuel/Information Source/Notes

MedChemExpress Product

CAS Number 1400876-94-9 ]
Information[1]
Generic Safety Data Sheet.
May cause an allergic skin Specific hazards for Jak-IN-3
GHS Hazard Statements )
reaction.[2] have not been fully
characterized.

] Based on supplier
Solid: -20°C for 3 years; ) o
Storage Temperature ] recommendations for similar
Solution: -80°C for 1 year
compounds.

- . MedChemExpress Product
Solubility Soluble in DMSO )
Information[1]

Dispose of contents/container
_ _ _ in accordance with General recommendation for
Disposal Consideration ) ) ) ) )
local/regional/national/internati  chemical waste.

onal regulations.[3][4]

Step-by-Step Disposal Protocol

The proper disposal of Jak-IN-3, whether in solid form or in solution, is crucial to prevent
environmental contamination and ensure personnel safety. The following protocol outlines the
recommended steps for disposal.

Experimental Protocol: Disposal of Jak-IN-3

» Deactivation of Small Quantities (Optional, for solutions): For small residual amounts of Jak-
IN-3 in solution (e.g., from washing labware), a chemical deactivation step can be
considered. This typically involves treatment with a solution of sodium hypochlorite (bleach)
followed by neutralization with a reducing agent like sodium thiosulfate. Note: This step
should only be performed by trained personnel and in a chemical fume hood, as reactions
can be exothermic and produce hazardous fumes. The feasibility and safety of this method
for Jak-IN-3 have not been formally validated.

o Waste Segregation:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/JAK-IN-3.html
https://packtest.jp/sds/wak_no3_sds_en.pdf
https://www.medchemexpress.com/JAK-IN-3.html
https://file.medchemexpress.com/batch_PDF/HY-W844558/Protein-kinase-inhibitor-11-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/42275m.pdf
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/product/b10854354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Solid Waste: Unused or expired solid Jak-IN-3, as well as any grossly contaminated
materials (e.g., weigh boats, pipette tips), should be collected in a dedicated, clearly
labeled hazardous waste container. The container should be sealed to prevent the release
of dust.

o Liquid Waste: Solutions containing Jak-IN-3 (e.g., experimental residues, washings)
should be collected in a separate, sealed, and clearly labeled hazardous liquid waste
container. Do not mix with other incompatible waste streams.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE
should be placed in a designated hazardous waste bag.

o Waste Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Jak-IN-3," and the approximate concentration and quantity.

» Storage of Waste: Hazardous waste containers should be stored in a designated, secure,
and well-ventilated area, away from general laboratory traffic and incompatible materials,
pending pickup by a licensed hazardous waste disposal service.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a certified
chemical waste disposal contractor. Never dispose of Jak-IN-3 down the drain or in regular
trash.[3][5][6][7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Jak-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Jak-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854354+#jak-in-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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